Cas no 72955-42-1 (Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester)
72955-42-1 structure
Product Name:Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
CAS No:72955-42-1
MF:C19H26O5
MW:334.406746387482
CID:571988
PubChem ID:3018385
Update Time:2025-04-19
Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
- bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate
- diisobutyl (4-methoxybenzylidene)malonate
- bis(2-methylpropyl) [(4-methoxyphenyl)methylidene]propanedioate
- EINECS 277-124-9
- DTXSID40993725
- NS00060067
- 72955-42-1
- Diisobutyl(4-methoxybenzylidene)malonate
-
- Inchi: 1S/C19H26O5/c1-13(2)11-23-18(20)17(19(21)24-12-14(3)4)10-15-6-8-16(22-5)9-7-15/h6-10,13-14H,11-12H2,1-5H3
- InChI Key: AAUIXMHRSOGWSE-UHFFFAOYSA-N
- SMILES: O(C(/C(=C\C1C=CC(=CC=1)OC)/C(=O)OCC(C)C)=O)CC(C)C
Computed Properties
- Exact Mass: 334.17808
- Monoisotopic Mass: 334.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.077
- Boiling Point: 412.4°C at 760 mmHg
- Flash Point: 177°C
- Refractive Index: 1.516
- PSA: 61.83
Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
72955-42-1 (Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester) Related Products
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